Cas no 2172237-78-2 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid
• CAS No: 2172237-78-2
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6448266
• PubChem ID: 165565877
• Update Time: 2025-10-29

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid
• 2172237-78-2
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]thian-4-yl}acetic acid
• EN300-1552097

• Inchi： 1S/C24H26N2O5S/c27-21(26-24(13-22(28)29)9-11-32-12-10-24)14-25-23(30)31-15-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,20H,9-15H2,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： LXKDHRXRRQPINQ-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 130Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid

Comprehensive Overview of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid (CAS No. 2172237-78-2)

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid (CAS No. 2172237-78-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in developing novel therapeutics, including peptide-based drugs and bioconjugates.

The growing interest in peptide therapeutics has propelled the demand for high-quality intermediates like 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid. With the rise of personalized medicine and targeted drug delivery systems, this compound is often discussed in forums and scientific publications. Its CAS No. 2172237-78-2 is a key identifier for procurement and regulatory compliance, ensuring traceability in research applications.

One of the most searched questions related to this compound is: "What is the role of Fmoc-protected amino acids in peptide synthesis?" The answer lies in the compound's ability to provide temporary protection for amino groups during synthesis, which is later removed under mild conditions. This feature is crucial for maintaining the integrity of complex peptide chains, a topic of high relevance in biotechnology and drug discovery.

In addition to its synthetic applications, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid is also studied for its potential in material science. Researchers are exploring its use in creating bioactive coatings and smart biomaterials, which align with current trends in sustainable chemistry and green synthesis. The compound's versatility makes it a subject of interest in multidisciplinary research.

For laboratories and pharmaceutical companies, sourcing CAS No. 2172237-78-2 with high purity is essential. Quality control measures, such as HPLC and mass spectrometry, are often employed to verify its integrity. This attention to detail ensures reproducibility in experiments, a critical factor in preclinical studies and FDA submissions.

Another trending topic linked to this compound is its compatibility with automated peptide synthesizers. As automation becomes more prevalent in labs, the demand for reliable building blocks like 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid continues to grow. This trend reflects the broader shift toward high-throughput screening and AI-driven drug design, where efficiency and precision are paramount.

In summary, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidothian-4-yl}acetic acid (CAS No. 2172237-78-2) is a cornerstone in modern synthetic chemistry. Its applications span from peptide drug development to advanced material engineering, making it a focal point for researchers addressing global health and technological challenges. As the scientific community advances, this compound will undoubtedly remain a key player in innovative solutions.